Cas no 1031484-86-2 (N-[(4-carbamoylphenyl)methyl]-5,6-dichloro-N-methylpyridine-3-carboxamide)

• Product Name: N-[(4-carbamoylphenyl)methyl]-5,6-dichloro-N-methylpyridine-3-carboxamide
• CAS No: 1031484-86-2
• MF: C₁₅H₁₃Cl₂N₃O₂
• MW: 338.188621282578
• CID: 5681424
• PubChem ID: 25551311
• Update Time: 2025-06-08

N-[(4-carbamoylphenyl)methyl]-5,6-dichloro-N-methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1031484-86-2
• AKOS034165662
• Z316873376
• EN300-26580287
• N-[(4-carbamoylphenyl)methyl]-5,6-dichloro-N-methylpyridine-3-carboxamide

• Inchi： 1S/C15H13Cl2N3O2/c1-20(8-9-2-4-10(5-3-9)14(18)21)15(22)11-6-12(16)13(17)19-7-11/h2-7H,8H2,1H3,(H2,18,21)
• InChI Key： JZJVLVLKQYNGMD-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(N(C)CC1C=CC(C(N)=O)=CC=1)=O)Cl

Computed Properties

• Exact Mass: 337.0384821g/mol
• Monoisotopic Mass: 337.0384821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.3Ų

Additional information on N-[(4-carbamoylphenyl)methyl]-5,6-dichloro-N-methylpyridine-3-carboxamide

Introduction to N-[(4-carbamoylphenyl)methyl]-5,6-dichloro-N-methylpyridine-3-carboxamide (CAS No. 1031484-86-2)

N-[(4-carbamoylphenyl)methyl]-5,6-dichloro-N-methylpyridine-3-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1031484-86-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this compound, particularly its 5,6-dichloro and N-methylpyridine-3-carboxamide moieties, contribute to its unique chemical properties and potential therapeutic applications.

The compound's molecular structure is characterized by a pyridine core, which is a common scaffold in many bioactive molecules. The presence of chlorine atoms at the 5 and 6 positions enhances its lipophilicity and reactivity, while the carbamoyl group at the 4-position introduces a polar functional group that can interact with biological targets. Additionally, the N-methylpyridine-3-carboxamide moiety adds another layer of complexity, influencing both the compound's solubility and its ability to bind to specific receptors or enzymes.

In recent years, there has been a growing interest in developing novel pyridine-based compounds for their potential use in treating various diseases. The< strong>N-methylpyridine-3-carboxamide moiety, in particular, has been shown to be a versatile pharmacophore in drug design. Studies have demonstrated that this structural motif can modulate the activity of enzymes and receptors involved in inflammatory responses, neurodegenerative disorders, and cancer. The dichloro substitution pattern further enhances the compound's binding affinity by improving its interactions with hydrophobic pockets of biological targets.

One of the most compelling aspects of N-[(4-carbamoylphenyl)methyl]-5,6-dichloro-N-methylpyridine-3-carboxamide is its potential as a lead compound for the development of new therapeutic agents. Researchers have been exploring its activity against several disease models, including those related to metabolic disorders and infectious diseases. The< strong>5,6-dichloro group plays a crucial role in this context by enhancing the compound's ability to cross cell membranes and reach intracellular targets. This property is particularly important for drugs that need to exert their effects inside cells.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the carbamoyl group at the 4-position is a critical step that requires careful selection of reagents and catalysts. Similarly, the methylation at the nitrogen atom of the pyridine ring must be performed under conditions that prevent unwanted side reactions. These synthetic challenges highlight the importance of expertise in organic chemistry for the successful preparation of such complex molecules.

Recent advances in computational chemistry have also contributed to our understanding of N-[(4-carbamoylphenyl)methyl]-5,6-dichloro-N-methylpyridine-3-carboxamide's behavior. Molecular modeling studies have helped researchers predict how this compound interacts with biological targets at an atomic level. These insights have been invaluable for designing derivatives with improved pharmacological properties. For instance, computational simulations have revealed that subtle modifications to the< strong>N-methylpyridine-3-carboxamide moiety can significantly enhance binding affinity without compromising solubility.

The potential therapeutic applications of this compound are vast. Preliminary studies have shown that it may have anti-inflammatory effects by inhibiting key enzymes involved in cytokine production. Additionally, its structure suggests that it could interact with receptors involved in pain perception and neurotransmission. These findings make it an attractive candidate for further investigation in preclinical models.

In conclusion, N-[(4-carbamoylphenyl)methyl]-5,6-dichloro-N-methylpyridine-3-carboxamide (CAS No. 1031484-86-2) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover more about its properties and mechanisms of action, this compound is likely to play an important role in future therapeutic strategies.